Cas no 56955-12-5 (Methane, sulfinylbis-, monohydrate)

• Product Name: Methane, sulfinylbis-, monohydrate
• CAS No: 56955-12-5
• MF: C₂H₈O₂S
• MW: 96.1487197875977
• CID: 1600353
• PubChem ID: 23503278
• Update Time: 2025-04-21

Methane, sulfinylbis-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Methane, sulfinylbis-, monohydrate
• methylsulfinylmethane,hydrate
• 56955-12-5
• H2O DMSO
• DTXSID20634563
• (Methanesulfinyl)methane--water (1/1)
• PGXWDLGWMQIXDT-UHFFFAOYSA-N
• dimethylsulfoxide water
• water-dimethylsulfoxide
• DMSO water
• water DMSO
• dimethyl sulfoxide water
• DMSO H2O

• Inchi： 1S/C2H6OS.H2O/c1-4(2)3;/h1-2H3;1H2
• InChI Key： PGXWDLGWMQIXDT-UHFFFAOYSA-N
• SMILES： S(C)(C)=O.O

Computed Properties

• Exact Mass: 96.02454
• Monoisotopic Mass: 96.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 48.57